Cas no 1343835-75-5 (Urea, N-[1-(2-aminoethyl)-4-piperidinyl]-N'-ethyl-)

Urea, N-[1-(2-aminoethyl)-4-piperidinyl]-N'-ethyl- structure
1343835-75-5 structure
Product Name:Urea, N-[1-(2-aminoethyl)-4-piperidinyl]-N'-ethyl-
CAS No:1343835-75-5
MF:C10H22N4O
MW:214.307881832123
CID:5208088
Update Time:2025-10-29

Urea, N-[1-(2-aminoethyl)-4-piperidinyl]-N'-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Urea, N-[1-(2-aminoethyl)-4-piperidinyl]-N'-ethyl-
    • 1-(1-(2-Aminoethyl)piperidin-4-yl)-3-ethylurea
    • Inchi: 1S/C10H22N4O/c1-2-12-10(15)13-9-3-6-14(7-4-9)8-5-11/h9H,2-8,11H2,1H3,(H2,12,13,15)
    • InChI Key: GNIVPUPLFCBUMM-UHFFFAOYSA-N
    • SMILES: N(C1CCN(CCN)CC1)C(NCC)=O

Urea, N-[1-(2-aminoethyl)-4-piperidinyl]-N'-ethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-694907-0.05g
1-[1-(2-aminoethyl)piperidin-4-yl]-3-ethylurea
1343835-75-5
0.05g
$972.0 2023-03-10
Enamine
EN300-694907-0.1g
1-[1-(2-aminoethyl)piperidin-4-yl]-3-ethylurea
1343835-75-5
0.1g
$1019.0 2023-03-10
Enamine
EN300-694907-0.25g
1-[1-(2-aminoethyl)piperidin-4-yl]-3-ethylurea
1343835-75-5
0.25g
$1065.0 2023-03-10
Enamine
EN300-694907-0.5g
1-[1-(2-aminoethyl)piperidin-4-yl]-3-ethylurea
1343835-75-5
0.5g
$1111.0 2023-03-10
Enamine
EN300-694907-1.0g
1-[1-(2-aminoethyl)piperidin-4-yl]-3-ethylurea
1343835-75-5
1g
$0.0 2023-06-07
Enamine
EN300-694907-2.5g
1-[1-(2-aminoethyl)piperidin-4-yl]-3-ethylurea
1343835-75-5
2.5g
$2268.0 2023-03-10
Enamine
EN300-694907-5.0g
1-[1-(2-aminoethyl)piperidin-4-yl]-3-ethylurea
1343835-75-5
5.0g
$3355.0 2023-03-10
Enamine
EN300-694907-10.0g
1-[1-(2-aminoethyl)piperidin-4-yl]-3-ethylurea
1343835-75-5
10.0g
$4974.0 2023-03-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1365739-50mg
1-(1-(2-Aminoethyl)piperidin-4-yl)-3-ethylurea
1343835-75-5 98%
50mg
¥20995 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1365739-100mg
1-(1-(2-Aminoethyl)piperidin-4-yl)-3-ethylurea
1343835-75-5 98%
100mg
¥25673 2023-04-15

Additional information on Urea, N-[1-(2-aminoethyl)-4-piperidinyl]-N'-ethyl-

Urea, N-[1-(2-aminoethyl)-4-piperidinyl]-N'-ethyl- (CAS No. 1343835-75-5)

Urea, N-[1-(2-aminoethyl)-4-piperidinyl]-N'-ethyl- (CAS No. 1343835-75-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Eliprodil, is a non-competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor, specifically targeting the NR2B subunit. Its unique pharmacological properties make it a promising candidate for the treatment of various neurological disorders and conditions.

The chemical structure of Urea, N-[1-(2-aminoethyl)-4-piperidinyl]-N'-ethyl- consists of a urea moiety linked to a piperidine ring and an ethyl group. The presence of the piperidine ring and the aminoethyl substituent contributes to its high affinity for the NR2B subunit of the NMDA receptor. This receptor is a key player in synaptic plasticity and neuronal excitotoxicity, making it an attractive target for therapeutic intervention in conditions such as Alzheimer's disease, Parkinson's disease, and chronic pain.

Recent studies have highlighted the potential of Eliprodil in modulating synaptic function and neuroprotection. A study published in the Journal of Neurochemistry demonstrated that Eliprodil effectively reduced glutamate-induced neurotoxicity in cultured neurons, suggesting its potential as a neuroprotective agent. Another study in Pharmacological Research reported that Eliprodil improved cognitive function in animal models of Alzheimer's disease, providing further evidence of its therapeutic potential.

In addition to its neuroprotective effects, Urea, N-[1-(2-aminoethyl)-4-piperidinyl]-N'-ethyl- has shown promise in the management of chronic pain. Research published in Pain journal indicated that Eliprodil significantly reduced pain hypersensitivity in rodent models of neuropathic pain. The mechanism underlying this effect is thought to involve the inhibition of NMDA receptor-mediated excitatory neurotransmission, which plays a crucial role in the development and maintenance of chronic pain states.

The safety profile of Eliprodil has also been extensively evaluated. Preclinical studies have demonstrated that it exhibits low toxicity and favorable pharmacokinetic properties, making it suitable for further clinical development. A phase I clinical trial conducted by a leading pharmaceutical company reported that Eliprodil was well-tolerated by healthy volunteers, with no serious adverse events observed.

Despite its promising preclinical and early clinical results, further research is needed to fully elucidate the therapeutic potential and safety profile of Urea, N-[1-(2-aminoethyl)-4-piperidinyl]-N'-ethyl-. Ongoing clinical trials are investigating its efficacy in treating various neurological disorders, including Alzheimer's disease and chronic pain. These trials aim to provide robust evidence to support its use as a novel therapeutic agent.

In conclusion, Urea, N-[1-(2-aminoethyl)-4-piperidinyl]-N'-ethyl- (CAS No. 1343835-75-5) represents an exciting advancement in the field of medicinal chemistry and pharmaceutical research. Its unique pharmacological properties and promising preclinical results make it a valuable candidate for further development as a therapeutic agent for neurological disorders and chronic pain management.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd